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Compound of Interest

4-(Azetidin-3-ylmethoxy)-1H-
Compound Name:
pyrazole

Cat. No.: B12069996

Get Quote

Executive Summary & Strategic Significance

4-(Azetidin-3-ylmethoxy)-1H-pyrazole is a bifunctional heterocyclic building block
characterized by a pyrazole core linked to an azetidine ring via a methoxy spacer.[1][2] This
scaffold is increasingly utilized in drug discovery—patrticularly in the development of JAK,
TDO2, and tyrosine kinase inhibitors—due to its unique ability to extend into solvent-exposed
regions of a binding pocket while maintaining a rigid, polar profile.[1][2]

Key Structural Advantages:

» Vector Exploration: The methoxy linker provides a specific distance and flexibility, allowing
the basic azetidine amine to interact with acidic residues (e.g., Asp, Glu) in the protein active
site.[1][2]

e Physicochemical Modulation: The azetidine ring lowers lipophilicity (LogP) compared to
larger saturated heterocycles (e.g., piperidine), improving metabolic stability and oral
bioavailability.[1]
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» Synthetic Versatility: The molecule offers two distinct vectors for diversification: the pyrazole
nitrogen (N1) and the azetidine nitrogen.[1][2]

Chemical Identity & Properties

The following data characterizes the free base form of the molecule. In synthetic contexts, it is
frequently handled as the tert-butyl carbamate (Boc) protected intermediate or a hydrochloride
salt.[1][2]

Property Value Notes

4-(Azetidin-3-ylmethoxy)-1H-

Chemical Name IUPAC
pyrazole
CAS Number 1890579-95-9 Free base / Generic
Molecular Formula C7H11Ns0
Molecular Weight 153.18 g/mol Monoisotopic: 153.09

Pyrazole ring substituted at C4

Structure Description with an oxymethyl-azetidin-3-yl
group.[1][2][3][4][5][6]

Calculated LogP -0.8t0-0.5 Highly polar (Predicted)
pKa (Azetidine) ~10.5 Basic amine
pKa (Pyrazole) ~14 (NH), ~2.5 (protonated) Amphoteric

Synthesis Protocol: The Alkylation Route[2]

The most robust synthetic pathway involves the O-alkylation of 4-hydroxypyrazole (or its
protected equivalent) with an electrophilic azetidine derivative.[1][2] This approach avoids the
harsh conditions of de novo heterocycle formation.[1][2]

Phase 1: Reagents & Precursors

¢ Nucleophile:N-Boc-4-hydroxypyrazole (or 4-hydroxypyrazole with 2 eq.[1][2] base).
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o Electrophile:tert-Butyl 3-(bromomethyl)azetidine-1-carboxylate (CAS: 253176-93-1) or the
corresponding mesylate.[1][2]

e Base: Cesium Carbonate (Cs2COs) or Sodium Hydride (NaH).[1][2]

e Solvent: DMF (N,N-Dimethylformamide) or Acetonitrile.[1][2]

Phase 2: Step-by-Step Methodology
Step A: Nucleophilic Substitution (Etherification)[1]

¢ Preparation: Dissolve 4-hydroxypyrazole (1.0 eq) in anhydrous DMF (0.2 M concentration).

e Activation: Add Cs2COs (2.5 eq). Stir at room temperature for 30 minutes to generate the
phenoxide-like anion.

o Note: If using NaH, cool to 0°C during addition to control Hz evolution.[1]
o Alkylation: Add tert-butyl 3-(bromomethyl)azetidine-1-carboxylate (1.1 eq) dropwise.

e Reaction: Heat the mixture to 60-80°C for 4—12 hours. Monitor via LC-MS for the formation
of the intermediate tert-butyl 3-((1H-pyrazol-4-yloxy)methyl)azetidine-1-carboxylate.[1][2]

o Workup: Dilute with EtOAc, wash with water/brine (x3) to remove DMF.[1][2] Dry over
Na2SOa4 and concentrate. Purify via flash chromatography (SiOz, Hexane/EtOAc gradient).[1]

[2]

Step B: Global Deprotection (Optional)

If the free amine is required immediately:

Dissolve the intermediate in DCM.[1][2]

Add TFA (20% v/v) or 4M HCI in Dioxane.

Stir at RT for 1-2 hours.

Concentrate in vacuo to yield the salt form (e.g., 4-(Azetidin-3-yImethoxy)-1H-pyrazole
dihydrochloride).[1][2]
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Phase 3: Pathway Visualization

4-Hydroxypyrazole Cs2C0O3, DMF
(Nucleophile) 60-80°C
\ Intermediate: TFA/DCM Target:
N-Boc-4-(Azetidin-3-ylmethoxy) —(%'M)—» 4-(Azetidin-3-ylmethoxy)
N-Boc-3-(bromomethyl) / -1H-pyrazole -1H-pyrazole
azetidine
(Electrophile)

Click to download full resolution via product page

Figure 1: Convergent synthesis via O-alkylation of the pyrazole core.

Mechanistic Rationale & Application
Why this Scaffold?

In drug design, the 4-(Azetidin-3-ylmethoxy) motif serves as a "solubilizing tail" that can reach
out from a hydrophobic kinase hinge-binding region (the pyrazole) into the solvent front.[1][2]

» H-Bond Donor/Acceptor Balance: The ether oxygen acts as a weak acceptor, while the
azetidine amine (at physiological pH) is protonated, providing a strong ionic interaction point.

[1][2]

» Rigidity vs. Flexibility: The methylene linker (-CHz-) between the oxygen and the azetidine
ring allows limited rotation, reducing the entropic penalty upon binding compared to longer
alkyl chains.[1][2]

o Metabolic Stability: Azetidines are generally less prone to oxidative metabolism (e.g., by
CYP450) than pyrrolidines or piperidines due to the ring strain and altered basicity.[1][2]

Self-Validating Quality Control

To ensure the integrity of the synthesized material, the following analytical checkpoints are
mandatory:

¢ H NMR (DMSO-de): Look for the characteristic azetidine multiplets at & 3.5-4.0 ppm and the
pyrazole singlet at & ~7.5-8.0 ppm.[1][2] The methylene linker (-OCH2-) should appear as a
doublet or singlet around 6 4.1 ppm.[1][2]
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¢ Mass Spectrometry: Confirm the [M+H]* peak at m/z 154.2 (for the free base).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. {[5-(6-Amino-purin-7-YL)-3,4-dihydroxy-tetrahydro-furan-2-ylmethoxy]-hydroxy-
phosphorylmethyl}-phosphonic acid mono-[2-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1,3-
dihydro-isobenzofuran-5-YL)-ethyl] ester | C23H29N5013P2 | CID 477579 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. tert-Butyl 3-(4-bromo-1H-pyrazol-1-yl)azetidine-1-carboxylate | 877399-34-3
[sigmaaldrich.com]

3. Pyrazole CAS#: 288-13-1 [m.chemicalbook.com]

4. WO2015067782A1 - 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and
methods for use - Google Patents [patents.google.com]

5. CAS Common Chemistry [commonchemistry.cas.org]

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/477579
https://www.sigmaaldrich.com/JP/ja/product/bidepharmatech/bdph9bcc5d73
https://pubchem.ncbi.nlm.nih.gov/compound/477579
https://www.sigmaaldrich.com/JP/ja/product/bidepharmatech/bdph9bcc5d73
https://pubchem.ncbi.nlm.nih.gov/compound/477579
https://www.sigmaaldrich.com/JP/ja/product/bidepharmatech/bdph9bcc5d73
https://pubchem.ncbi.nlm.nih.gov/compound/477579
https://www.sigmaaldrich.com/JP/ja/product/bidepharmatech/bdph9bcc5d73
https://pubchem.ncbi.nlm.nih.gov/compound/477579
https://www.sigmaaldrich.com/JP/ja/product/bidepharmatech/bdph9bcc5d73
https://pubchem.ncbi.nlm.nih.gov/compound/477579
https://www.sigmaaldrich.com/JP/ja/product/bidepharmatech/bdph9bcc5d73
https://pubchem.ncbi.nlm.nih.gov/compound/477579
https://www.sigmaaldrich.com/JP/ja/product/bidepharmatech/bdph9bcc5d73
https://www.benchchem.com/product/b12069996?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/477579
https://pubchem.ncbi.nlm.nih.gov/compound/477579
https://pubchem.ncbi.nlm.nih.gov/compound/477579
https://pubchem.ncbi.nlm.nih.gov/compound/477579
https://www.sigmaaldrich.com/JP/ja/product/bidepharmatech/bdph9bcc5d73
https://www.sigmaaldrich.com/JP/ja/product/bidepharmatech/bdph9bcc5d73
https://m.chemicalbook.com/ProductChemicalPropertiesCB6689669_EN.htm
https://patents.google.com/patent/WO2015067782A1/en
https://patents.google.com/patent/WO2015067782A1/en
https://commonchemistry.cas.org/detail?cas_rn=52279-57-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12069996?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 6. umtm.cz [umtm.cz]

e To cite this document: BenchChem. [4-(Azetidin-3-yImethoxy)-1H-pyrazole: Technical Profile
& Synthesis Guide[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12069996/docs#4-azetidin-3-ylmethoxy-1h-pyrazole-
technical-profile-synthesis-guide-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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